Cas no 1396968-25-4 (tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate
• CAS No: 1396968-25-4
• MF: C₁₂H₂₃NO₄S
• MW: 277.380322694778
• MDL: MFCD11111867
• CID: 4596972
• PubChem ID: 91757693
• Update Time: 2025-06-15

tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(methylsulfonyl)cyclohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate

• MDL： MFCD11111867
• Inchi： 1S/C12H23NO4S/c1-12(2,3)17-11(14)13-9-6-5-7-10(8-9)18(4,15)16/h9-10H,5-8H2,1-4H3,(H,13,14)
• InChI Key： ZPOBEQZMUMMOGD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC(S(C)(=O)=O)C1

Additional information on tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate

tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate (CAS No. 1396968-25-4): An Overview of Its Properties, Applications, and Recent Research Developments

tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate (CAS No. 1396968-25-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate.

Chemical Structure and Properties

tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate is a cyclic amide derivative with a tert-butyl protecting group. The compound's structure includes a cyclohexane ring substituted with a methanesulfonyl group and an amide linkage to the tert-butyl carbamate. This unique combination of functional groups imparts specific chemical properties that make it valuable in various synthetic and biological contexts. The tert-butyl carbamate moiety is particularly useful for protecting the amine functionality during multi-step syntheses, ensuring the stability and reactivity of the compound.

The molecular formula of tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate is C₁₄H₂₅NO₄S, with a molecular weight of approximately 307.41 g/mol. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity. Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate typically involves several well-defined steps. One common approach starts with the reaction of 3-aminocyclohexane with methanesulfonyl chloride to form the corresponding sulfonamide. The resulting sulfonamide is then treated with di-tert-butyl dicarbonate (Boc₂O) to introduce the tert-butyl carbamate protecting group. This method yields high purity tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate, which can be further characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In recent years, alternative synthetic routes have been explored to improve yield and reduce side reactions. For instance, microwave-assisted synthesis has shown promise in enhancing the efficiency of the reaction, leading to shorter reaction times and higher product yields. These advancements have made the production of tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate more accessible for both academic and industrial applications.

Biological Activities and Applications

tert-butyl N-(3-methanesulfonylcyclohexyl)carbamate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One area of significant interest is its role as a precursor or intermediate in the synthesis of bioactive compounds. The methanesulfonyl group in the molecule can serve as a bioisostere for other functional groups, allowing for the design of novel drug candidates with improved pharmacological profiles.

In addition to its use as a synthetic intermediate, tert-butyl N-(3-methanesulonylcyclohexyl)carbamate has shown promise in modulating various biological targets. For example, recent studies have demonstrated its ability to interact with specific enzymes involved in metabolic pathways, making it a potential lead compound for developing drugs targeting metabolic disorders such as diabetes and obesity.

Clinical Relevance and Research Developments

The clinical relevance of tert-butyl N-(3-methanesulonylcyclohexyl)carbamate is an active area of research. Preclinical studies have evaluated its safety and efficacy in various disease models, providing valuable insights into its therapeutic potential. For instance, animal studies have shown that compounds derived from tert-butyl N-(3-methanesulonylcyclohexyl)carbamate exhibit anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis.

Beyond preclinical studies, some derivatives of tert-butyl N-(3-methanesulonylcyclohexyl)carbamate have entered early-stage clinical trials to assess their safety and efficacy in human subjects. These trials are crucial for validating the translational potential of these compounds from bench to bedside. Early results have been promising, suggesting that further investigation is warranted.

Conclusion

Tert-butyl N-(3-methanesulonylcyclohexyl)carbamate (CAS No. 1396968-25-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new biological activities and potential clinical applications, highlighting its significance in advancing drug discovery efforts.